Cas no 93309-48-9 (β,β-Diethyl-3-methoxybenzeneethanamine)

• Product Name: β,β-Diethyl-3-methoxybenzeneethanamine
• CAS No: 93309-48-9
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5063707
• Update Time: 2025-11-02

β,β-Diethyl-3-methoxybenzeneethanamine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(AMINOMETHYL)PENTAN-3-YL]-3-METHOXYBENZENE(WXG00915)
• β,β-Diethyl-3-methoxybenzeneethanamine
• 1-[3-(AMINOMETHYL)PENTAN-3-YL]-3-METHOXYBENZENE
• Embutramide Impurity 3
• Benzeneethanamine, β,β-diethyl-3-methoxy-

• Inchi： 1S/C13H21NO/c1-4-13(5-2,10-14)11-7-6-8-12(9-11)15-3/h6-9H,4-5,10,14H2,1-3H3
• InChI Key： STOZLJYPHYOFCT-UHFFFAOYSA-N
• SMILES： C1(C(CN)(CC)CC)=CC=CC(OC)=C1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 300.3±25.0 °C at 760 mmHg
• Flash Point: 124.2±16.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

β,β-Diethyl-3-methoxybenzeneethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on β,β-Diethyl-3-methoxybenzeneethanamine

Comprehensive Overview of β,β-Diethyl-3-methoxybenzeneethanamine (CAS No. 93309-48-9)

β,β-Diethyl-3-methoxybenzeneethanamine (CAS No. 93309-48-9) is a specialized organic compound with a unique structure that combines aromatic and aliphatic components. This compound, often referred to by its systematic name, has garnered attention in various research and industrial applications due to its distinct chemical properties. The presence of the methoxy group and the diethylamino moiety in its structure makes it a versatile intermediate in synthetic chemistry. Researchers and manufacturers are increasingly interested in this compound for its potential in developing novel materials and bioactive molecules.

The chemical formula of β,β-Diethyl-3-methoxybenzeneethanamine is C13H21NO, with a molecular weight of 207.31 g/mol. Its structure features a benzene ring substituted with a methoxy group at the 3-position and an ethanamine side chain with two ethyl groups at the beta positions. This configuration imparts specific solubility and reactivity characteristics, making it useful in organic synthesis. The compound's lipophilic nature and moderate polarity allow it to interact with a variety of solvents and reagents, facilitating its use in multi-step synthetic pathways.

One of the key applications of β,β-Diethyl-3-methoxybenzeneethanamine is in the pharmaceutical industry, where it serves as a building block for the synthesis of more complex molecules. Its structural features are particularly valuable in the design of compounds targeting neurological and cardiovascular systems. Recent studies have explored its potential as a precursor for neuroactive agents, leveraging its ability to cross the blood-brain barrier. Additionally, the compound's aromatic methoxy group enhances its stability, making it suitable for long-term storage and handling in laboratory settings.

In the field of material science, β,β-Diethyl-3-methoxybenzeneethanamine has been investigated for its role in the development of advanced polymers and coatings. The compound's ability to act as a cross-linking agent or a modifier in polymer matrices has opened new avenues for creating materials with tailored mechanical and thermal properties. Researchers are also examining its potential in supramolecular chemistry, where its aromatic and amine functionalities can participate in non-covalent interactions, leading to the formation of novel assemblies.

The synthesis of β,β-Diethyl-3-methoxybenzeneethanamine typically involves the alkylation of 3-methoxyphenethylamine with ethyl halides or other ethylating agents. Optimizing the reaction conditions to achieve high yields and purity is a focus of ongoing research. Advances in green chemistry have also prompted the exploration of catalytic methods and solvent-free reactions to minimize environmental impact. These efforts align with the growing demand for sustainable chemical processes in both academic and industrial settings.

From a commercial perspective, the demand for β,β-Diethyl-3-methoxybenzeneethanamine is driven by its utility in high-value applications. Suppliers and manufacturers are increasingly offering this compound in bulk quantities, catering to the needs of pharmaceutical and material science industries. Quality control measures, such as HPLC analysis and spectroscopic characterization, ensure that the product meets the stringent requirements of end-users. The compound's stability under standard storage conditions further enhances its appeal as a reliable reagent.

In recent years, the compound has also attracted attention in the context of drug discovery and medicinal chemistry. Its structural motif is found in several bioactive molecules, prompting investigations into its potential as a scaffold for new therapeutics. Computational studies and molecular docking simulations have been employed to predict its interactions with biological targets, providing insights for further experimental validation. These efforts underscore the compound's relevance in modern biochemical research.

Safety and handling guidelines for β,β-Diethyl-3-methoxybenzeneethanamine emphasize standard laboratory practices, including the use of personal protective equipment and proper ventilation. While the compound is not classified as hazardous under normal conditions, prudent measures are recommended to avoid prolonged exposure. Regulatory compliance, particularly in regions with stringent chemical safety laws, ensures that its use aligns with global standards for chemical stewardship.

Looking ahead, the versatility of β,β-Diethyl-3-methoxybenzeneethanamine positions it as a compound of continued interest across multiple disciplines. Innovations in synthetic methodologies, coupled with expanding applications in pharmaceuticals and materials, are likely to drive further research and development. As the scientific community seeks to address challenges in healthcare and sustainable technology, this compound may play a pivotal role in enabling breakthroughs. Its unique combination of structural features and functional groups ensures its place in the toolkit of modern chemists and researchers.